2-(3-(thiophen-3-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine

• IUPAC Name: 2-(3-thiophen-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl)ethanamine
• InChI: InChI=1S/C12H15N3S/c13-5-6-15-11-3-1-2-10(11)12(14-15)9-4-7-16-8-9/h4,7-8H,1-3,5-6,13H2
• InChI Key: FKYLWEJZUNHOAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2C3=CSC=C3)CCN
• Molecular Formula: C12H15N3S
• Molecular Weight: 233.33 g/mol
• CAS No.: 2098089-63-3

Description

Synthesis Analysis

The synthesis of this compound involves the reduction of 3-(1,3-diphenyl-1H-pyrazole-4-yl-) acrylic acid in ethyl acetate. Palladium/charcoal catalyst is employed, and the reaction mixture is stirred overnight. The excess ethyl acetate is then distilled off under reduced pressure, yielding the desired product. The chemical structures of the synthesized compounds are confirmed using physical data and IR spectral data.

Scientific Research Applications

Heterocyclic Compound Synthesis and Structural Diversity

Generation of Structurally Diverse Libraries : A study described the use of 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material in alkylation and ring closure reactions to generate a diverse library of compounds. This method could be relevant for synthesizing variants of the specified compound and exploring its applications in medicinal chemistry and materials science G. Roman, 2013.

Anticancer Activity

Cytotoxicity Evaluation of Pyrazolyl Derivatives : Novel pyrazolyl derivatives have been synthesized and evaluated for their cytotoxicity against human cancer cell lines, demonstrating the potential of such compounds in anticancer drug development. This indicates the importance of exploring the anticancer activity of similar compounds Raquib Alam et al., 2018.

Antibacterial Activity

Synthesis and Antibacterial Activity of Pyrazoline Derivatives : Research on the synthesis of pyrazoline derivatives and their antibacterial activity against various bacterial strains underscores the significance of these compounds in developing new antibacterial agents. This application could be considered for related compounds to address antibiotic resistance issues M. Rani and Y. Mohamad, 2014.

Optoelectronic Applications

Novel Heterocyclic Compounds for Optoelectronics : A study on the synthesis of novel heterocyclic compounds with blue and green emission properties highlights the utility of such materials in optoelectronic applications, such as in light-emitting diodes and display technologies V. Ramkumar and P. Kannan, 2015.

Future Directions

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